Blue 2 lake Blue 2 lake
Brand Name: Vulcanchem
CAS No.: 1342-11-6
VCID: VC0072453
InChI: InChI=1S/C16H10N2O8S2.Al/c19-15-9-5-7(27(21,22)23)1-3-11(9)17-13(15)14-16(20)10-6-8(28(24,25)26)2-4-12(10)18-14;/h1-6,17-18H,(H,21,22,23)(H,24,25,26);/q;+3/b14-13+;
SMILES: C1=CC2=C(C=C1S(=O)(=O)O)C(=O)C(=C3C(=O)C4=C(N3)C=CC(=C4)S(=O)(=O)O)N2.[Al+3]
Molecular Formula: C16H10AlN2O8S2+3
Molecular Weight: 449.4 g/mol

Blue 2 lake

CAS No.: 1342-11-6

Main Products

VCID: VC0072453

Molecular Formula: C16H10AlN2O8S2+3

Molecular Weight: 449.4 g/mol

Blue 2 lake - 1342-11-6

CAS No. 1342-11-6
Product Name Blue 2 lake
Molecular Formula C16H10AlN2O8S2+3
Molecular Weight 449.4 g/mol
IUPAC Name aluminum;(2E)-3-oxo-2-(3-oxo-5-sulfo-1H-indol-2-ylidene)-1H-indole-5-sulfonic acid
Standard InChI InChI=1S/C16H10N2O8S2.Al/c19-15-9-5-7(27(21,22)23)1-3-11(9)17-13(15)14-16(20)10-6-8(28(24,25)26)2-4-12(10)18-14;/h1-6,17-18H,(H,21,22,23)(H,24,25,26);/q;+3/b14-13+;
Standard InChIKey KKHVNJFMNFIZLB-IERUDJENSA-N
Isomeric SMILES C1=CC2=C(C=C1S(=O)(=O)O)C(=O)/C(=C\3/C(=O)C4=C(N3)C=CC(=C4)S(=O)(=O)O)/N2.[Al+3]
SMILES C1=CC2=C(C=C1S(=O)(=O)O)C(=O)C(=C3C(=O)C4=C(N3)C=CC(=C4)S(=O)(=O)O)N2.[Al+3]
Canonical SMILES C1=CC2=C(C=C1S(=O)(=O)O)C(=O)C(=C3C(=O)C4=C(N3)C=CC(=C4)S(=O)(=O)O)N2.[Al+3]
PubChem Compound 5362521
Last Modified Nov 09 2021
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